4-cyclopropylidene-N-(4-ethoxyphenyl)piperidine-1-carboxamide
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Description
Scientific Research Applications
- Piperidine derivatives have been investigated for their antitumor effects. Researchers have explored the cytotoxicity of this compound against various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it may interfere with cell cycle progression and induce apoptosis in cancer cells .
- Piperidine-based compounds often exhibit anti-inflammatory activity. Researchers have studied the effects of 4-cyclopropylidene-N-(4-ethoxyphenyl)piperidine-1-carboxamide in animal models of inflammation. It may modulate pro-inflammatory cytokines and reduce tissue damage .
- Piperidines are known to interact with neurotransmitter receptors. This compound might have neuroprotective effects by influencing neurotransmission or reducing oxidative stress. Investigations into its impact on neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s) are ongoing .
- Piperidine derivatives often possess analgesic properties. Researchers have explored whether 4-cyclopropylidene-N-(4-ethoxyphenyl)piperidine-1-carboxamide can alleviate pain through modulation of opioid receptors or other pain pathways .
- Piperidines have been studied as potential antibacterial agents. This compound may inhibit bacterial growth by affecting essential cellular processes. Researchers have tested its efficacy against both Gram-positive and Gram-negative bacteria .
- Given the importance of antiviral drugs, scientists have examined piperidine derivatives for their potential against viral infections. While specific studies on this compound are limited, it’s worth exploring its activity against certain viruses (e.g., herpes simplex, influenza) in vitro .
Anticancer Activity
Anti-Inflammatory Properties
Neuroprotective Potential
Analgesic Effects
Antibacterial Activity
Antiviral Investigations
For additional reading, you can refer to the review article on Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications .
properties
IUPAC Name |
4-cyclopropylidene-N-(4-ethoxyphenyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c1-2-21-16-7-5-15(6-8-16)18-17(20)19-11-9-14(10-12-19)13-3-4-13/h5-8H,2-4,9-12H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVNOXVUMQDPBDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)N2CCC(=C3CC3)CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropylidene-N-(4-ethoxyphenyl)piperidine-1-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.